17-epi-Ethynyl Estradiol
17-epi-Ethynyl Estradiol
Brand Name:
Vulcanchem
CAS No.:
4717-38-8
VCID:
VC0138081
InChI:
InChI=1S/C20H24O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,5,7,12,16-18,21-22H,4,6,8-11H2,2H3/t16-,17-,18+,19+,20-/m1/s1
SMILES:
CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)O
Molecular Formula:
C20H24O2
Molecular Weight:
296.4 g/mol
17-epi-Ethynyl Estradiol
CAS No.: 4717-38-8
Reference Standards
VCID: VC0138081
Molecular Formula: C20H24O2
Molecular Weight: 296.4 g/mol
| CAS No. | 4717-38-8 |
|---|---|
| Product Name | 17-epi-Ethynyl Estradiol |
| Molecular Formula | C20H24O2 |
| Molecular Weight | 296.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17S)-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C20H24O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,5,7,12,16-18,21-22H,4,6,8-11H2,2H3/t16-,17-,18+,19+,20-/m1/s1 |
| Standard InChIKey | BFPYWIDHMRZLRN-SWBPCFCJSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@]2(C#C)O)CCC4=C3C=CC(=C4)O |
| SMILES | CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)O |
| Synonyms | 19-Norpregna-1,3,5(10)-trien-20-yne-3,17-diol; 17-Ethynyl-17α-estradiol; 17β-Ethynylestradiol; Ethynyl Estradiol EP Impurity A |
| PubChem Compound | 145760 |
| Last Modified | Nov 11 2021 |
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